Cas no 2680730-68-9 (1-(2,2,2-Trifluoroacetyl)-1,2,3,4-tetrahydro-1,7-naphthyridine-8-carboxylic acid)

1-(2,2,2-Trifluoroacetyl)-1,2,3,4-tetrahydro-1,7-naphthyridine-8-carboxylic acid is a fluorinated heterocyclic compound with a fused naphthyridine scaffold, offering unique reactivity due to the trifluoroacetyl group and carboxylic acid functionality. Its structural features make it a valuable intermediate in medicinal chemistry, particularly for the synthesis of bioactive molecules targeting CNS disorders or enzyme inhibition. The trifluoroacetyl group enhances electrophilicity, facilitating further derivatization, while the tetrahydro-1,7-naphthyridine core provides rigidity and potential binding affinity. The carboxylic acid moiety allows for versatile conjugation or salt formation, improving solubility. This compound is suitable for exploratory research in drug discovery, where its balanced lipophilicity and functional group diversity enable precise structural modifications.
1-(2,2,2-Trifluoroacetyl)-1,2,3,4-tetrahydro-1,7-naphthyridine-8-carboxylic acid structure
2680730-68-9 structure
Product Name:1-(2,2,2-Trifluoroacetyl)-1,2,3,4-tetrahydro-1,7-naphthyridine-8-carboxylic acid
CAS No:2680730-68-9
MF:C11H9F3N2O3
MW:274.195973157883
CID:5945462
PubChem ID:165911402
Update Time:2025-05-26

1-(2,2,2-Trifluoroacetyl)-1,2,3,4-tetrahydro-1,7-naphthyridine-8-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 1-(2,2,2-trifluoroacetyl)-1,2,3,4-tetrahydro-1,7-naphthyridine-8-carboxylic acid
    • 2680730-68-9
    • EN300-28284125
    • 1-(2,2,2-Trifluoroacetyl)-1,2,3,4-tetrahydro-1,7-naphthyridine-8-carboxylic acid
    • Inchi: 1S/C11H9F3N2O3/c12-11(13,14)10(19)16-5-1-2-6-3-4-15-7(8(6)16)9(17)18/h3-4H,1-2,5H2,(H,17,18)
    • InChI Key: YQNCMQDCKDBUGA-UHFFFAOYSA-N
    • SMILES: FC(C(N1C2C(C(=O)O)=NC=CC=2CCC1)=O)(F)F

Computed Properties

  • Exact Mass: 274.05652664g/mol
  • Monoisotopic Mass: 274.05652664g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 1
  • Complexity: 386
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 70.5Ų

1-(2,2,2-Trifluoroacetyl)-1,2,3,4-tetrahydro-1,7-naphthyridine-8-carboxylic acid Pricemore >>

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Additional information on 1-(2,2,2-Trifluoroacetyl)-1,2,3,4-tetrahydro-1,7-naphthyridine-8-carboxylic acid

1-(2,2,2-Trifluoroacetyl)-1,2,3,4-Tetrahydro-1,7-Naphthyridine-8-Carboxylic Acid: A Comprehensive Overview

CAS No. 2680730-68-9, commonly referred to as 1-(2,2,2-Trifluoroacetyl)-1,2,3,4-tetrahydro-1,7-naphthyridine-8-carboxylic acid, is a compound of significant interest in the field of organic chemistry and drug discovery. This compound has garnered attention due to its unique structural features and potential applications in various scientific domains. Recent advancements in synthetic methodologies and computational modeling have further illuminated its properties and utility.

The molecular structure of this compound is characterized by a naphthyridine ring system with a tetrahydro substitution pattern. The presence of a trifluoroacetyl group at position 1 and a carboxylic acid moiety at position 8 introduces intriguing electronic and steric effects. These features make the compound a promising candidate for exploring novel chemical reactions and biological activities. Researchers have recently investigated its role as a potential precursor in the synthesis of bioactive molecules.

Recent studies have focused on the synthesis and characterization of CAS No. 2680730-68-9. Utilizing advanced techniques such as high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy, scientists have been able to elucidate its precise structure and confirm its purity. The compound's stability under various conditions has also been assessed, revealing its suitability for use in diverse chemical environments.

In terms of applications, 1-(2,2,2-Trifluoroacetyl)-1,2,3,4-tetrahydro-1,naphthyridine-8-carboxylic acid has shown promise in the field of medicinal chemistry. Its ability to act as a versatile building block in the construction of complex molecular architectures has been highlighted in several recent publications. For instance, researchers have explored its use in the development of new drug candidates targeting specific biological pathways.

The incorporation of fluorine atoms in the trifluoroacetyl group imparts unique electronic properties to the molecule. This feature has been leveraged in studies examining its interaction with biological systems. Recent findings suggest that this compound may exhibit modulatory effects on key enzymes involved in metabolic processes.

Moreover, the carboxylic acid functionality present in this compound provides opportunities for further chemical modification. Researchers have demonstrated that it can be readily converted into esters or amides through standard organic transformations. These derivatives are currently being evaluated for their potential use in materials science and pharmaceutical applications.

In conclusion,CAS No. 2680730-68-9, or 1-(Trifluoroacetyl)-tetrahydro-naphthyridine-carboxylic acid, represents a valuable addition to the arsenal of compounds available for chemical research and development. With ongoing investigations into its properties and applications continuing to yield exciting results,this compound is poised to play a pivotal role in advancing our understanding of complex chemical systems.

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